2-(2-fluorophenoxy)-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)acetamide

• IUPAC Name: 2-(2-fluorophenoxy)-N-[(2-thiophen-3-ylpyridin-4-yl)methyl]acetamide
• InChI: InChI=1S/C18H15FN2O2S/c19-15-3-1-2-4-17(15)23-11-18(22)21-10-13-5-7-20-16(9-13)14-6-8-24-12-14/h1-9,12H,10-11H2,(H,21,22)
• InChI Key: BSNRWZJNCRXFQO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)OCC(=O)NCC2=CC(=NC=C2)C3=CSC=C3)F
• Molecular Formula: C18H15FN2O2S
• Molecular Weight: 342.4 g/mol

Description

2-(2-fluorophenoxy)-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)acetamide, also known as THPPA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. THPPA belongs to the class of pyridine derivatives and has been found to exhibit potent analgesic and anti-inflammatory effects.

Mechanism of Action

The mechanism of action of 2-(2-fluorophenoxy)-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)acetamide involves the modulation of ion channels in sensory neurons. 2-(2-fluorophenoxy)-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)acetamide has been found to selectively activate the TRPA1 ion channel, which is involved in the transmission of pain signals. Activation of TRPA1 by 2-(2-fluorophenoxy)-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)acetamide leads to the influx of calcium ions into the sensory neurons, which results in the release of neurotransmitters that modulate pain transmission.
2-(2-fluorophenoxy)-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)acetamide has also been found to inhibit the activity of the P2X7 ion channel, which is involved in the production of pro-inflammatory cytokines and chemokines. Inhibition of P2X7 by 2-(2-fluorophenoxy)-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)acetamide leads to the reduction of inflammation in various tissues.
Biochemical and physiological effects:
2-(2-fluorophenoxy)-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)acetamide has been found to exhibit potent analgesic and anti-inflammatory effects in animal models. It has been shown to reduce pain sensitivity and increase pain threshold by modulating the activity of ion channels in sensory neurons. 2-(2-fluorophenoxy)-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)acetamide has also been found to inhibit the production of pro-inflammatory cytokines and chemokines, which are involved in the pathogenesis of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2-(2-fluorophenoxy)-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)acetamide is its potent analgesic and anti-inflammatory effects. 2-(2-fluorophenoxy)-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)acetamide has been found to be effective in animal models of acute and chronic pain as well as various inflammatory diseases. 2-(2-fluorophenoxy)-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)acetamide has also been shown to be selective for TRPA1 and P2X7 ion channels, which reduces the risk of off-target effects.
One of the limitations of 2-(2-fluorophenoxy)-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)acetamide is its poor solubility in water, which makes it difficult to administer in vivo. 2-(2-fluorophenoxy)-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)acetamide also has a short half-life, which limits its duration of action. These limitations can be addressed by developing more soluble analogs of 2-(2-fluorophenoxy)-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)acetamide and optimizing the dosing regimen.

Future Directions

There are several future directions for research on 2-(2-fluorophenoxy)-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)acetamide. One area of research is the development of more soluble analogs of 2-(2-fluorophenoxy)-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)acetamide that can be administered in vivo. Another area of research is the optimization of the dosing regimen to maximize the duration of action of 2-(2-fluorophenoxy)-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)acetamide.
2-(2-fluorophenoxy)-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)acetamide has also been found to exhibit potential therapeutic applications in various diseases, including pain, inflammation, and neurodegenerative diseases. Future research can focus on exploring the therapeutic potential of 2-(2-fluorophenoxy)-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)acetamide in these diseases and identifying the underlying mechanisms of action.
Conclusion:
2-(2-fluorophenoxy)-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. 2-(2-fluorophenoxy)-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)acetamide exhibits potent analgesic and anti-inflammatory effects by modulating the activity of ion channels in sensory neurons. 2-(2-fluorophenoxy)-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)acetamide has several advantages and limitations for lab experiments, and there are several future directions for research on 2-(2-fluorophenoxy)-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)acetamide. Overall, 2-(2-fluorophenoxy)-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)acetamide has the potential to be a promising therapeutic agent for various diseases.

Synthesis Methods

The synthesis of 2-(2-fluorophenoxy)-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)acetamide involves a multi-step process that begins with the reaction of 2-fluorophenol with 2-bromoethanol to form 2-(2-fluorophenoxy)ethanol. This intermediate is then reacted with 2-(pyridin-4-yl)methylthiophene-3-carbaldehyde to form the final product, 2-(2-fluorophenoxy)-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)acetamide. The synthesis method has been optimized to yield high purity and high yield of 2-(2-fluorophenoxy)-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)acetamide.

Scientific Research Applications

2-(2-fluorophenoxy)-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)acetamide has been extensively studied for its potential therapeutic applications in various diseases. One of the major areas of research is in the field of pain management. 2-(2-fluorophenoxy)-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)acetamide has been found to exhibit potent analgesic effects in animal models of acute and chronic pain. It has been shown to reduce pain sensitivity and increase pain threshold by modulating the activity of ion channels in sensory neurons.
2-(2-fluorophenoxy)-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)acetamide has also been studied for its anti-inflammatory effects. It has been found to inhibit the production of pro-inflammatory cytokines and chemokines, which are involved in the pathogenesis of various inflammatory diseases. 2-(2-fluorophenoxy)-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)acetamide has been shown to reduce inflammation in animal models of arthritis, colitis, and neuroinflammation.